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Introduction
Maltol (3-hydroxy-2-methyl-4-pyrone) is a naturally occurring organic compound widely used in

the food and fragrance industries for its sweet, caramel-like aroma. Its history is a fascinating

journey of discovery and chemical deduction, spanning several decades in the 19th and early

20th centuries. This technical guide provides an in-depth look at the historical discovery of

maltol, the pivotal early chemical studies that led to the elucidation of its structure, and the

experimental methodologies of the time.

The Initial Discovery: From Larch Bark to Roasted
Malt
The story of maltol begins in the mid-19th century with its independent discovery in two

different natural sources.

Isolation from Larch Bark and the Naming of "Larixinic
Acid"
In 1862, the British chemist John Stenhouse was the first to isolate a crystalline substance from

the bark of the larch tree (Pinus Larix).[1] He named this new compound "larixinic acid".

Stenhouse's work, published in the Philosophical Transactions of the Royal Society of London,

detailed a meticulous process of extraction and purification. He noted its ability to form

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b134687?utm_src=pdf-interest
https://www.benchchem.com/product/b134687?utm_src=pdf-body
https://www.benchchem.com/product/b134687?utm_src=pdf-body
https://www.benchchem.com/product/b134687?utm_src=pdf-body
https://patents.google.com/patent/US9096629B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


"beautifully white crystals, often more than an inch in length, of a brilliant silvery lustre, very

much resembling benzoic acid in appearance."

Discovery in Malt and the Coining of "Maltol"
Over three decades later, in 1894, a substance with similar properties was identified in roasted

malt. The German chemist J. Brand isolated this compound and, recognizing its origin, named

it "maltol". Brand was also the first to determine its empirical formula as C₆H₆O₃. Initially, he

incorrectly proposed a structure that was a dehydrated form of glucose.

The Path to Structural Elucidation
The correct chemical structure of maltol was not immediately apparent and was the subject of

investigation by several chemists in the late 19th and early 20th centuries.

Early Insights from Oxidation Studies
In 1894, the same year as Brand's discovery, chemists Kiliani and Bazlen conducted oxidation

experiments on maltol using potassium permanganate. Their findings, which showed the

formation of acetic acid, led them to deduce the presence of a methyl group and a hydroxyl

group in the molecule. This was a crucial step in disproving Brand's initial structural hypothesis.

The Definitive Structure by Peratoner and Tamburello
The final piece of the structural puzzle was put in place in 1905 by the Italian chemists A.

Peratoner and A. Tamburello. Through a series of chemical degradations and derivative

preparations, they were able to definitively establish the structure of maltol as 3-hydroxy-2-

methyl-4-pyrone. Their work involved the hydrolysis of a methyl ether derivative of maltol and a

careful comparison of its chemical properties with those of pyromeconic acid and its

derivatives.

Early Physicochemical Characterization
The early researchers characterized maltol using the techniques available to them at the time.

The following table summarizes some of the originally reported and more recent quantitative

data for maltol.
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Property
Early Reported Value
(Stenhouse, 1862)

Modern Value

Melting Point Not explicitly stated 161-164 °C

Sublimation Temperature 93 °C
Sublimes at elevated

temperatures

Appearance
White, silvery, needle-like

crystals
White crystalline powder

Solubility
Soluble in hot water, alcohol,

and ether

Soluble in hot water, ethanol,

and chloroform

Detailed Experimental Protocols from Early Studies
The following sections provide detailed experimental protocols as described in the original

publications of the pioneering chemists.

Stenhouse's Isolation of Larixinic Acid (Maltol) from
Larch Bark (1862)
Objective: To isolate the crystalline principle from the bark of the larch tree.

Methodology:

Extraction: The bark of the larch tree was cut into small pieces and digested in hot water

(approximately 80°C) for several hours. The resulting infusion was decanted.

Concentration: The aqueous extract was evaporated in a water bath to the consistency of a

syrup.

Crystallization: The concentrated syrup was allowed to stand, during which impure crystals of

larixinic acid precipitated.

Purification: The crude crystals were collected and pressed between sheets of blotting paper

to remove residual syrup. Further purification was achieved by recrystallization from hot

water.
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Sublimation: For final purification, the recrystallized larixinic acid was gently heated, causing

it to sublime and deposit as pure, white, needle-like crystals.

Early Synthetic Approaches
While the initial discovery of maltol was from natural sources, chemists soon sought to

synthesize it in the laboratory. One of the notable early syntheses was reported by M. A.

Spielman and M. Freifelder in 1947.

Note: Access to the full experimental details of the publications by Brand, Kiliani and Bazlen,

Peratoner and Tamburello, and Spielman and Freifelder is limited. The following protocol for the

Spielman-Freifelder synthesis is a generalized representation based on available information.

Generalized Protocol for an Early Maltol Synthesis (based on Spielman & Freifelder, 1947):

Objective: To synthesize maltol from a readily available starting material.

Reaction Scheme (Simplified): Kojic Acid → Chlorokojic Acid → Aminokojic Acid → Maltol

Methodology:

Chlorination of Kojic Acid: Kojic acid is treated with a chlorinating agent (e.g., sulfuryl

chloride) to produce chlorokojic acid.

Amination: The resulting chlorokojic acid is then reacted with an amine (e.g., ammonia or a

primary amine) to substitute the chlorine atom with an amino group, yielding an aminokojic

acid derivative.

Reductive Deamination: The amino group is subsequently removed through a reductive

deamination process to yield maltol.

Logical Progression of Maltol's Discovery and
Structural Elucidation
The following diagram illustrates the key milestones and logical flow of the historical discovery

and structural determination of maltol.
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Discovery and Initial Characterization

Structural Elucidation

1862: Stenhouse isolates 'larixinic acid' from larch bark

1894: Brand isolates 'maltol' from malt and determines empirical formula (C₆H₆O₃)

1894: Kiliani and Bazlen's oxidation studies suggest a methyl and a hydroxyl group

Challenges initial structural hypothesis

1905: Peratoner and Tamburello definitively establish the structure as 3-hydroxy-2-methyl-4-pyrone

Further chemical degradation and derivative studies

Click to download full resolution via product page

Caption: Logical flow of the discovery and structural elucidation of maltol.

Conclusion
The historical journey of maltol, from its initial isolation as "larixinic acid" to the definitive

determination of its structure, showcases the power of systematic chemical investigation. The

work of Stenhouse, Brand, Kiliani, Bazlen, Peratoner, and Tamburello laid the foundation for

our modern understanding of this important flavor and fragrance compound. This guide

provides a glimpse into the experimental techniques and logical deductions that were

instrumental in unveiling the chemical identity of maltol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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